BISMUTH STRONTIUM CALCIUM COPPER OXIDE
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Overview
Description
Bismuth Strontium Calcium Copper Oxide (BSCCO, pronounced bisko) is a type of cuprate superconductor with the generalized chemical formula Bi2Sr2Can−1CunO2n+4+x . It was discovered as a general class in 1988 and was the first high-temperature superconductor that did not contain a rare-earth element . The most commonly studied compound is when n = 2, though n = 1 and n = 3 have also received significant attention .
Synthesis Analysis
BSCCO can be synthesized using various methods. One method involves the co-precipitation method, which has been used to produce high-temperature superconducting BSCCO with barium and magnesium substitutions in a single step . Another method involves reactive magnetically enhanced triode sputtering using three separate metal targets (Sr, Ca, and Cu-Bi), with oxygen introduced directly at the substrates during film growth .Molecular Structure Analysis
BSCCO is a high-temperature layered superconductor . It shares a two-dimensional layered (perovskite) structure with superconductivity taking place in a copper-oxide plane . The structure of BSCCO highlights the CuO4 square planes .Chemical Reactions Analysis
BSCCO is a complex material and its reactions are intricate due to its electronic and structural features . For instance, it has been found that a small substitution of praseodymium for bismuth in BSCCO produces a significant increase in the onset temperature .Physical And Chemical Properties Analysis
BSCCO is a high-temperature superconductor . Its critical temperature at which it becomes superconducting rises for the first few members and then falls . For example, Bi-2201 has Tc ≈ 33 K, Bi-2212 has Tc ≈ 96 K, Bi-2223 has Tc ≈ 108 K, and Bi-2234 has Tc ≈ 104 K .Mechanism of Action
The superconductivity in BSCCO resides substantially only in the copper-oxygen planes . The grains in a polycrystalline wire must be in extremely good contact and must be crystallographically aligned . This makes BSCCO a good candidate for superconducting wires as its grains can be aligned either by melt processing or by mechanical deformation .
Safety and Hazards
Future Directions
Recent research has demonstrated a new strategy for making and manipulating a widely studied class of higher-temperature superconductors, called cuprates, clearing a path to engineering new, unusual forms of superconductivity in previously unattainable materials . This could fuel fledging industries like quantum computing, which rely on fleeting mechanical phenomena that are difficult to sustain .
properties
CAS RN |
114901-61-0 |
---|---|
Molecular Formula |
Bi4CaCu2O11Sr2 |
Molecular Weight |
1354.321 |
IUPAC Name |
oxocalcium;oxocopper;oxo(oxobismuthanyloxy)bismuthane;oxostrontium |
InChI |
InChI=1S/4Bi.Ca.2Cu.11O.2Sr |
InChI Key |
SCYGCYNQMSDOOE-UHFFFAOYSA-N |
SMILES |
O=[Ca].O=[Cu].O=[Cu].O=[Sr].O=[Sr].O=[Bi]O[Bi]=O.O=[Bi]O[Bi]=O |
Origin of Product |
United States |
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